Cas no 2044-08-8 (1-Bromo-1-cyclohexene)
1-Bromo-1-cyclohexene is a halogenated cyclic alkene with the molecular formula C6H9Br, commonly used as a versatile intermediate in organic synthesis. Its reactive bromine substituent at the vinylic position makes it a valuable building block for nucleophilic substitution, elimination, and cross-coupling reactions. The compound’s cyclic structure provides rigidity, facilitating stereoselective transformations in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its stability under controlled conditions and compatibility with various reagents enhance its utility in multi-step synthetic routes. 1-Bromo-1-cyclohexene is particularly useful in constructing functionalized cyclohexene derivatives, enabling efficient access to complex molecular frameworks in research and industrial applications.
1-Bromo-1-cyclohexene structure
Product Name:1-Bromo-1-cyclohexene
CAS No:2044-08-8
MF:C6H9Br
MW:161.039661169052
MDL:MFCD09878413
CID:249609
PubChem ID:519775
Update Time:2025-06-09
1-Bromo-1-cyclohexene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromocyclohex-1-ene
- 1-Bromo-1-cyclohexene
- Cyclohexene, 1-bromo-
- 1-bromo-cyclohexene
- 1-cyclohexenyl bromide
- 2-bromocyclohexene
- bromocyclohexene
- Cyclohexene,1-bromo
- cyclohexenyl bromide
- QBUMXSSCYUMVAW-UHFFFAOYSA-N
- Cyclohexenylbromide
- 1-bromocyclohexene
- 1-Bromo-1-cyclohexene #
- AX8240435
- Z0360
- ST24037902
- EN300-113778
- N12373
- MFCD09878413
- SCHEMBL482644
- AMY38285
- CAA04408
- AS-57469
- SY253165
- 2044-08-8
- DTXSID50334140
- AKOS006310152
- AB91625
- CS-0155410
- DB-363381
-
- MDL： MFCD09878413
- Inchi： 1S/C6H9Br/c7-6-4-2-1-3-5-6/h4H,1-3,5H2
- InChI Key： QBUMXSSCYUMVAW-UHFFFAOYSA-N
- SMILES： BrC1=CCCCC1
Computed Properties
- Exact Mass: 159.98900
- Monoisotopic Mass: 159.98876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 84.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.7
Experimental Properties
- Color/Form: No data available
- Density: 1.3901
- Melting Point: Not available
- Boiling Point: 155.42°C (estimate)
- Flash Point: Not available
- Refractive Index: 1.5134
- PSA: 0.00000
- LogP: 2.83920
- Vapor Pressure: Not available
1-Bromo-1-cyclohexene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Bromo-1-cyclohexene Customs Data
- HS CODE：2903890090
- Customs Data：
China Customs Code:
2903890090Overview:
2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Bromo-1-cyclohexene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203191-5g |
1-bromocyclohex-1-ene |
2044-08-8 | 95% | 5g |
$426 | 2021-06-15 | |
| TRC | B682913-100mg |
1-Bromo-1-cyclohexene |
2044-08-8 | 100mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B682913-250mg |
1-Bromo-1-cyclohexene |
2044-08-8 | 250mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B682913-500mg |
1-Bromo-1-cyclohexene |
2044-08-8 | 500mg |
$ 236.00 | 2023-04-18 | ||
| TRC | B682913-1g |
1-Bromo-1-cyclohexene |
2044-08-8 | 1g |
$ 333.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B886161-5g |
1-Bromocyclohex-1-ene |
2044-08-8 | ≥97% | 5g |
2,722.00 | 2021-05-17 | |
| Fluorochem | 218848-1g |
1-Bromocyclohex-1-ene |
2044-08-8 | 95% | 1g |
￡114.00 | 2022-03-01 | |
| Fluorochem | 218848-5g |
1-Bromocyclohex-1-ene |
2044-08-8 | 95% | 5g |
￡455.00 | 2022-03-01 | |
| Fluorochem | 218848-25g |
1-Bromocyclohex-1-ene |
2044-08-8 | 95% | 25g |
￡1386.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D746925-1g |
Cyclohexene, 1-bromo- |
2044-08-8 | 95+% | 1g |
$85 | 2024-06-07 |
1-Bromo-1-cyclohexene Related Literature
-
Do W. Lee,Rajesh K. Pandey,Sergey Lindeman,William A. Donaldson Org. Biomol. Chem. 2011 9 7742
-
Ganesh C. Nandi,Sudhakar R. Kota,Prasad B. Wakchaure,Praveen K. Chinthakindi,Thavendran Govender,Hendrick G. Kruger,Tricia Naicker,Per I. Arvidsson RSC Adv. 2015 5 62084
-
3. 1-Bromocyclohexene from trans-1,2-dibromocyclohexane; a β-elimination by a “complex base”P. Caubère,G. Coudert J. Chem. Soc. Chem. Commun. 1972 1289
-
4. The reaction of bromine with cyclohexene in carbon tetrachloride. Part 1. Reactions in the absence of hydrogen bromide; presence of a scavengerCharles J. A. Byrnell,Robert G. Coombes,Lionel S. Hart,Mark C. Whiting J. Chem. Soc. Perkin Trans. 2 1983 1079
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5. Hydroboration of vinyl halides with mesitylborane: a direct access to (mesityl)(alkyl)haloboranesMarc Devillard,Marie Cordier,Thierry Roisnel,Chiara Dinoi,Iker Del Rosal,Gilles Alcaraz Chem. Commun. 2022 58 1589
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